Cas no 1259478-45-9 (3-Amino-2-(perfluorophenyl)isonicotinic acid)

• Product Name: 3-Amino-2-(perfluorophenyl)isonicotinic acid
• CAS No: 1259478-45-9
• MF: C₁₂H₅F₅N₂O₂
• MW: 304.172320127487
• CID: 4929584
• Update Time: 2025-06-13

3-Amino-2-(perfluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(perfluorophenyl)isonicotinic acid

• Inchi： 1S/C12H5F5N2O2/c13-5-4(6(14)8(16)9(17)7(5)15)11-10(18)3(12(20)21)1-2-19-11/h1-2H,18H2,(H,20,21)
• InChI Key： PVNRUDNOVOKMRV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=C(C(=O)O)C=CN=1)N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 386
• XLogP3: 2.4
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(perfluorophenyl)isonicotinic acid

3-Amino-2-(perfluorophenyl)isonicotinic acid (CAS No. 1259478-45-9): A Comprehensive Overview

3-Amino-2-(perfluorophenyl)isonicotinic acid (CAS No. 1259478-45-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive structure featuring a perfluorinated phenyl group and an amino-functionalized isonicotinic acid moiety, holds potential applications in various therapeutic areas, including oncology, neurology, and infectious diseases.

The perfluorinated phenyl group in 3-Amino-2-(perfluorophenyl)isonicotinic acid imparts exceptional hydrophobicity and lipophilicity, which can enhance the compound's ability to penetrate biological membranes and reach intracellular targets. This property is particularly valuable in the development of drugs that require high cellular uptake and distribution. Recent studies have shown that perfluorinated compounds can modulate the activity of various enzymes and receptors, making them attractive candidates for drug design.

The amino-functionalized isonicotinic acid moiety in 3-Amino-2-(perfluorophenyl)isonicotinic acid provides a versatile platform for further chemical modifications. This functional group can be readily derivatized to introduce additional pharmacophores or improve the compound's pharmacokinetic properties. For instance, the amino group can be conjugated with other bioactive molecules to create prodrugs or targeted drug delivery systems. Such modifications can enhance the therapeutic efficacy and reduce potential side effects.

In the context of oncology, 3-Amino-2-(perfluorophenyl)isonicotinic acid has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The compound's mechanism of action involves disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it has been reported to inhibit the activity of kinases such as PI3K and mTOR, which are frequently dysregulated in cancer cells.

Beyond oncology, 3-Amino-2-(perfluorophenyl)isonicotinic acid has also been explored for its potential neuroprotective effects. In vitro and in vivo studies have shown that the compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The perfluorinated phenyl group may play a crucial role in this neuroprotective activity by enhancing the compound's ability to cross the blood-brain barrier.

Infectious diseases represent another area where 3-Amino-2-(perfluorophenyl)isonicotinic acid shows promise. Preliminary research suggests that the compound may have antimicrobial properties against a range of pathogens, including bacteria and viruses. The unique combination of hydrophobicity and functional groups may enable it to disrupt microbial membranes or interfere with essential metabolic pathways. Further studies are needed to elucidate the exact mechanisms of action and to evaluate its potential as a novel antimicrobial agent.

The synthesis of 3-Amino-2-(perfluorophenyl)isonicotinic acid involves a series of well-established chemical reactions, making it accessible for large-scale production. Key steps include the formation of the perfluorinated phenyl moiety through electrophilic aromatic substitution reactions followed by functionalization of the isonicotinic acid scaffold. Recent advancements in synthetic methodologies have improved the efficiency and yield of these reactions, facilitating the development of scalable synthetic routes.

In terms of safety and toxicity, preliminary assessments suggest that 3-Amino-2-(perfluorophenyl)isonicotinic acid exhibits a favorable safety profile at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are essential to ensure its safety for human use. Ongoing preclinical studies are focused on assessing its pharmacokinetics, metabolism, and potential adverse effects.

The future prospects for 3-Amino-2-(perfluorophenyl)isonicotinic acid are promising. Its unique structural features and multifaceted biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its pharmacological properties through rational drug design and to explore its potential applications in various disease contexts.

In conclusion, 3-Amino-2-(perfluorophenyl)isonicotinic acid (CAS No. 1259478-45-9) represents a promising compound with broad therapeutic potential. Its distinctive structure combines hydrophobicity with functional versatility, enabling it to address multiple biological targets effectively. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of novel therapeutics for a range of diseases.